![molecular formula C22H19N3O4S B2942761 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide CAS No. 852135-09-2](/img/structure/B2942761.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
These compounds were synthesized starting from 2,3-dihydro-1,4-benzodioxane-2-carbohydrazide .
Synthesis Analysis
The synthesis process involved the use of 2,3-dihydro-1,4-benzodioxane-2-carbohydrazide .Molecular Structure Analysis
The molecular structure of these compounds includes a 1,4-benzodioxane ring system .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds started from 2,3-dihydro-1,4-benzodioxane-2-carbohydrazide .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds were not detailed in the source .Scientific Research Applications
Synthesis and Derivative Studies
Research has shown the synthesis of novel heterocyclic compounds derived from benzodioxin and thiazole frameworks, highlighting the chemical versatility and potential for generating a wide array of biologically active molecules. Studies such as those by Abu-Hashem et al. (2020) have focused on the synthesis of new chemical structures including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showcasing their anti-inflammatory and analgesic activities (Abu-Hashem, Al-Hussain, & Zaki, 2020).
Biological Activities
Antimicrobial Activity : Compounds related to thiazole and benzodioxin structures have been synthesized and tested for their antimicrobial properties. Research indicates that certain thiazole derivatives exhibit significant antimicrobial activity, with specific derivatives showing potent effects against bacterial and fungal strains, suggesting their potential use in developing new antimicrobial agents (Chawla, 2016).
Anti-inflammatory and Analgesic Properties : The synthesis of heterocyclic compounds from benzodioxin and thiazole derivatives has been linked to cyclooxygenase inhibition, offering analgesic and anti-inflammatory effects. This underscores the therapeutic potential of these compounds in managing pain and inflammation, highlighting the importance of chemical structure in biological activity (Abu-Hashem, Al-Hussain, & Zaki, 2020).
Antioxidant Activity : Some studies focus on the antioxidative potential of novel benzimidazole/benzothiazole derivatives, evaluating their efficacy in vitro. For instance, compounds with methoxy and hydroxy groups have been tested for their antiproliferative and antioxidative capacities, suggesting their potential in developing treatments that require antioxidant properties (Cindrić et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O4S/c1-13-20(21(26)23-15-5-8-18-19(11-15)29-10-9-28-18)30-22-24-17(12-25(13)22)14-3-6-16(27-2)7-4-14/h3-8,11-12H,9-10H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFQKBLRGEWDXQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC(=CN12)C3=CC=C(C=C3)OC)C(=O)NC4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.